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Compound of Interest

Compound Name: Pigment Red 177

Cat. No.: B1361050

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Red 177 (C.l. 65300) is a high-performance anthraquinone pigment prized for its
brilliant bluish-red shade, exceptional transparency, and outstanding fastness properties.[1][2]
[3] Its robust chemical and thermal stability makes it a preferred choice for coloring a wide array
of polymer matrices in demanding applications, ranging from automotive coatings and
consumer plastics to specialized uses in liquid crystal displays.[1][4][5] This document provides
detailed application notes and protocols for the effective formulation of Pigment Red 177 in
various polymer systems.

Pigment Red 177's inherent stability is derived from its planar, polycyclic aromatic
anthraquinone structure, which provides a strong foundation for chemical and thermal
resistance.[4] This makes it resilient to a wide range of chemicals, including solvents, acids,
and alkalis, ensuring color integrity in harsh environments.[4]

Physicochemical and Fastness Properties of
Pigment Red 177

The following tables summarize the key quantitative data for Pigment Red 177, offering a clear
comparison of its performance characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Chemical Formula C2sH16N204 [11161[7]
CAS Number 4051-63-2 [1][6][8]
C.l. Number 65300 [11[7118]
Molecular Weight 444.45 g/mol 9]

Density 1.43 - 1.60 g/cm3 [1][10][11]
Specific Surface Area 27 - 113 m3g [1][10][12]
Oil Absorption 35 - 62 ml/100g [1][9][10]
pH Value 6.5-8.0 [1][11][12]
Melting Point 356 - 358 °C [O1[13]

Table 2: Fastness and Resistance Properties (Scale: 1-5, 5=Excellent; Lightfastness: 1-8,
8=Excellent)
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Property Rating Source(s)
Heat Resistance Up to 300 °C [1112][12]
Lightfastness 7-8 [1][2][€]
Acid Resistance 5 [1][2][5]
Alkali Resistance 5 [11[2]1[5]
Water Resistance 5 [5][14]
Oil Resistance 4-5 [51[14]
Alcohol Resistance 5 [1][12]
Ester Resistance 5 [1][12]
Benzene Resistance 5 [1][12]
Bleeding Resistance 5 [1]09]
Migration Resistance 5 [1112][11]

Polymer Compatibility and Applications

Pigment Red 177 is compatible with a broad spectrum of polymers, making it a versatile
colorant for numerous applications.

Table 3: Polymer Compatibility and Recommended Applications
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Polymer Matrix

Suitability & Notes

Recommended
Applications

Polyolefins (PE, PP)

Excellent. Good heat
resistance (270-280°C in PE).
Heat resistance can be
reduced at pigment

concentrations below 0.1%.[2]

[7]

Spin dyeing, transparent films,
general plastic coloring.[1][2]

[7]

Polyvinyl Chloride (PVC)

Suitable for rigid PVC.
Bleeding resistance is not
good in soft PVC.[2][7]

Rigid PVC profiles, coatings.[1]
[5]

Polyamide (PA)

Suitable for spin dyeing.[2][7]

Fibers, engineering plastics.
[11][12]

Engineering Plastics (PC, PET,
ABS, PMMA)

Excellent heat stability and

performance.[11][12]

Automotive components,

electronics housings.[11]

Polyurethane (PU)

Recommended for coatings
and other applications.[5][12]

Coatings, elastomers.[5][12]

It is often used in combination with inorganic pigments like Molybdate Red to create brilliant red

shades that are not achievable with other organic pigments.[2][3] A typical concentration range
for Pigment Red 177 in plastics is 1.0 - 2.0%.[15]

Experimental Protocols

Detailed methodologies for incorporating Pigment Red 177 into polymer matrices are provided

below. These protocols are generalized and may require optimization based on the specific

polymer grade and processing equipment.

Protocol 1: Incorporation by Melt Compounding

This method is suitable for thermoplastic polymers such as polyolefins, PVC, and engineering

plastics.

Materials and Equipment:
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o Polymer resin (pellets or powder)

e Pigment Red 177 powder

o Twin-screw extruder or internal mixer
e Gravimetric or volumetric feeders

» Strand pelletizer or film casting line

e Drying oven

Procedure:

o Pre-Drying: Dry the polymer resin according to the manufacturer's specifications to remove
any residual moisture. This is critical for polymers like PET and PC to prevent hydrolytic
degradation.

e Pre-Mixing: Create a physical blend of the polymer resin and Pigment Red 177. This can be
done in a bag or a low-intensity mixer. For masterbatch production, a higher pigment
concentration (e.g., 20-40%) is used.

e Melt Compounding:

o Set the temperature profile of the extruder barrels appropriate for the polymer being
processed. The temperature should be high enough to ensure complete melting and
uniform mixing but below the degradation temperature of the polymer and the pigment's
heat stability limit (300°C).

o Feed the pre-mixed blend into the main hopper of the extruder at a controlled rate.

o Set the screw speed to achieve good dispersion without excessive shear, which could
degrade the polymer or pigment.

o The molten, pigmented polymer exits the extruder die as strands or a film.

» Pelletizing/Casting:
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o Cool the extruded strands in a water bath and feed them into a pelletizer to produce
pigmented pellets.

o Alternatively, cast the molten polymer into a film using a chill roll.

e Post-Drying: Dry the resulting pellets to remove surface moisture before subsequent
processing (e.g., injection molding, extrusion).

Protocol 2: Incorporation by Solution Casting

This method is suitable for polymers that are soluble in a common solvent and is often used for
producing thin films.

Materials and Equipment:

e Polymer resin

e Pigment Red 177 powder

o Appropriate solvent (e.g., toluene, THF, chloroform)
o Magnetic stirrer or overhead mixer
 Ultrasonicator (optional, for improved dispersion)
» Glass casting surface or petri dish

e Leveling platform

e Fume hood

e Vacuum oven

Procedure:

o Polymer Dissolution: Dissolve the polymer resin in the chosen solvent to create a solution of
a specific concentration (e.g., 10-20% wi/v). This may require stirring for several hours at
room temperature or with gentle heating.
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Pigment Dispersion:

o In a separate container, disperse the required amount of Pigment Red 177 in a small
volume of the solvent.

o To improve dispersion and break down agglomerates, sonicate the pigment suspension.

Mixing: Add the pigment dispersion to the polymer solution and stir until a homogenous
mixture is obtained.

Casting:
o Place the glass casting surface on a leveling platform inside a fume hood.
o Pour the pigmented polymer solution onto the casting surface, ensuring an even spread.

Solvent Evaporation: Allow the solvent to evaporate slowly at room temperature in the fume
hood. Covering the casting surface with a perforated lid can slow down the evaporation rate,
leading to a more uniform film.

Drying: Once the film is formed, transfer it to a vacuum oven and dry at a moderate
temperature (e.g., 60-80°C) to remove any residual solvent.

Visualizations
Experimental Workflow for Pigment Incorporation
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Workflow for Pigment Red 177 Incorporation into Polymers
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Caption: General experimental workflows for incorporating Pigment Red 177.

Factors Influencing Final Pigmented Polymer Properties
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Key Factors in Pigment Red 177 Polymer Formulation
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Caption: Factors influencing the final properties of the pigmented polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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